Cas no 89776-66-9 (Amino-(5-methyl-thiophen-2-yl)-aceticacid)

• Product Name: Amino-(5-methyl-thiophen-2-yl)-aceticacid
• CAS No: 89776-66-9
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• MDL: MFCD01211039
• CID: 712280
• PubChem ID: 581054
• Update Time: 2025-08-05

Amino-(5-methyl-thiophen-2-yl)-aceticacid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(5-methylthiophen-2-yl)acetic acid
• 2-(5-Methylthiophen-2-yl)glycine
• 2-Thiopheneacetic acid,a-amino-5-methyl-
• Amino-(5-methyl-thiophen-2-yl)-acetic acid
• [5-Methyl-2-thienyl]glycine
• 2-Thiopheneacetic acid,a-amino-5-methyl
• 5-Methyl-DL-2-thienylglycin
• amino-(5-methyl-[2]thienyl)-acetic acid
• Amino-(5-methyl-[2]thienyl)-essigsaeure
• alpha-Amino-5-methyl-2-thiopheneacetic acid
• Amino(5-methyl-2-thienyl)acetic acid #
• A50309
• SY044856
• 89776-66-9
• CS-0281147
• DTXSID60342357
• SCHEMBL11518982
• AKOS010601509
• HLZZCZZBTRRPPH-UHFFFAOYSA-N
• FT-0759340
• MFCD01211039
• WS-02043
• EN300-1259854
• 2-amino-2-(5-methyl-2-thienyl)acetic acid
• STL580719
• DB-078480
• AMINO(5-METHYLTHIOPHEN-2-YL)ACETIC ACID
• Amino-(5-methyl-thiophen-2-yl)-aceticacid

• MDL： MFCD01211039
• Inchi： 1S/C7H9NO2S/c1-4-2-3-5(11-4)6(8)7(9)10/h2-3,6H,8H2,1H3,(H,9,10)
• InChI Key： HLZZCZZBTRRPPH-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(C(=O)O)N

Computed Properties

• Exact Mass: 171.03500
• Monoisotopic Mass: 171.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Density: 1.347
• PSA: 91.56000
• LogP: 1.84120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Amino-(5-methyl-thiophen-2-yl)-aceticacid

Introduction to Amino-(5-methyl-thiophen-2-yl)-acetic Acid (CAS No. 89776-66-9)

Amino-(5-methyl-thiophen-2-yl)-acetic acid, a compound with the chemical formula C₉H₉NO₂ and a CAS number of 89776-66-9, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of thiophene derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural motif of 5-methyl-thiophen-2-yl provides a unique scaffold that can be exploited for designing novel therapeutic agents.

The< strong>Amino-(5-methyl-thiophen-2-yl)-acetic acid molecule features both an amino group and a carboxylic acid functional group, making it a versatile intermediate in organic synthesis. The presence of these functional groups allows for further chemical modifications, enabling the creation of more complex structures with tailored properties. In recent years, there has been growing interest in thiophene-based compounds due to their role as key intermediates in the synthesis of various pharmacologically active molecules.

One of the most compelling aspects of this compound is its potential application in the development of novel drugs targeting various diseases. Thiophene derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. For instance, recent studies have highlighted the< strong>5-methyl-thiophen-2-yl moiety as a crucial component in designing molecules that can inhibit specific enzymatic targets involved in disease pathways.

In the realm of drug discovery, the< strong>Amino-(5-methyl-thiophen-2-yl)-acetic acid serves as a valuable building block for constructing more complex scaffolds. Its ability to undergo various chemical transformations makes it an attractive candidate for medicinal chemists looking to develop new therapeutic agents. The amino group can be coupled with carboxylic acids or other nucleophiles via amide bond formation, while the carboxylic acid can be esterified or amidated to introduce additional functionality.

The< strong>5-methyl-thiophen-2-yl group itself is particularly interesting due to its ability to interact with biological targets in unique ways. Thiophenes are known for their ability to penetrate cell membranes and interact with proteins, making them suitable candidates for drug development. Moreover, the methyl substituent at the 5-position enhances the lipophilicity of the molecule, which can improve its bioavailability and pharmacokinetic properties.

Recent advancements in computational chemistry have also contributed to a better understanding of how< strong>Amino-(5-methyl-thiophen-2-yl)-acetic acid interacts with biological targets. Molecular docking studies have shown that this compound can bind effectively to various enzymes and receptors involved in disease pathways. These studies have provided valuable insights into how structural modifications can enhance binding affinity and selectivity, paving the way for more effective drug candidates.

The synthesis of< strong>Amino-(5-methyl-thiophen-2-yl)-acetic acid involves several key steps that highlight its importance as an intermediate. The starting material typically includes 2-aminothiophene derivatives, which undergo functionalization reactions to introduce the desired substituents. These reactions often involve palladium-catalyzed cross-coupling reactions, which provide a high degree of selectivity and yield.

In conclusion, Amino-(5-methyl-thiophen-2-yl)-acetic acid (CAS No. 89776-66-9) is a multifunctional compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent candidate for designing novel therapeutic agents targeting various diseases. The growing body of research on thiophene derivatives continues to underscore their importance as key intermediates in medicinal chemistry.